Cas no 26064-81-3 (Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis-)

• Product Name: Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis-
• CAS No: 26064-81-3
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 1425226
• Update Time: 2024-08-15

Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-(4-fluoro-1,3-phenylene)bis-

• Inchi： 1S/C10H11FN2O2/c1-6(14)12-8-3-4-9(11)10(5-8)13-7(2)15/h3-5H,1-2H3,(H,12,14)(H,13,15)
• InChI Key： KAEPFWLDDYQWNP-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C)=CC=C(F)C(NC(=O)C)=C1

Computed Properties

• Exact Mass: 210.08053
• Monoisotopic Mass: 210.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Melting Point: 189-190 °C(Solv: ethanol (64-17-5))
• Boiling Point: 449.8±40.0 °C(Predicted)
• PSA: 58.2
• pka: 13.62±0.70(Predicted)